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Compound of Interest

Compound Name: Blz 945; blz-945

Cat. No.: B13388362

Senior Application Scientist Note: This guide is structured for researchers handling BLZ945
(CSF-1R Inhibitor). While standard SDSs provide baseline data, this document integrates those
requirements with practical laboratory workflows for high-potency small molecules. The
biological activity of BLZ945—specifically its ability to deplete macrophages and alter
hematopoietic lineages—demands that we treat it with a higher containment tier than generic
organic reagents.

Executive Safety Summary

Immediate Action Required: Treat BLZ945 as a High-Potency Bioactive Compound. BLZ945 is
a selective inhibitor of Colony Stimulating Factor 1 Receptor (CSF-1R). Its mechanism involves
significant modulation of the immune system (macrophages/microglia). Improper disposal or
exposure can lead to unintended biological effects in personnel or environmental
bioaccumulation.

Chemical Identity & Hazard Matrix
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Parameter Specification Operational Implication
Unique identifier for waste
CAS Number 953769-46-5 _
labeling.
i Small molecule; potential for
Molecular Weight 398.48 g/mol o
aerosolization.
- Insoluble in water. Do not use
Solubility DMSO (>20 mg/mL), Ethanol

water for initial spill cleanup.

GHS Classification

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Primary routes of entry:
Inhalation (dust) and Dermal

absorption.

Target Organ

Macrophages, Microglia

Potential for immune system

modulation upon exposure.

Personal Protective Equipment (PPE) & Engineering

Controls

The "Barrier" Concept: Prevent the compound from ever reaching the worker's breathing zone

or skin.

Engineering Controls|[2]

e Solids (Powder):Mandatory handling inside a certified Chemical Fume Hood or Biosafety

Cabinet (Class II, Type A2 or B2) to prevent inhalation of particulates.

e Liquids (Solutions): Handle in a fume hood. If using high concentrations (>10 mM) or large

volumes, use secondary containment trays to capture potential drips.

PPE Requirements[2][3][4][5][6][7][8]

o Respiratory: If weighing powder outside a hood (strongly discouraged), use N95 or P100

respirator.
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e Dermal:Double-Gloving is the standard.
o Inner Layer: Nitrile (standard 4 mil).
o Quter Layer: Nitrile (extended cuff) or Neoprene.

o Why? BLZ945 is soluble in organic solvents often used in the lab (DMSO). If DMSO spills
on a single glove, it can carry the inhibitor through the glove material to the skin.

e Ocular: Chemical splash goggles (ANSI Z87.1). Standard safety glasses do not provide seal
protection against fine powders.

Waste Disposal Workflows

Scientific Integrity Note: The goal of disposal is not just "getting rid of it," but ensuring the
permanent destruction of the active pharmacophore to prevent environmental toxicity.

Diagram 1: Waste Stream Decision Matrix

This logic flow ensures that BLZ945 is routed to the correct destruction method based on its

physical state.
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BLZ945 Waste Generated

Determine Physical State

Empty Containers Liquid Waste
(Vials, Tubes) (Stock Solutions, Media)

Solid Waste

(Powder, Contaminated Wipes) Visible Product Residue Only

Contains Active Drug Bulk (>3% volume) Trace (<3% volume)

Segregate by Solvent
(Halogenated vs Non-Halogenated)

High-Temp Incineration Triple Rinse Protocol

(Yellow/Black Bin) (Solvent -> Water -> Water) Label: Toxic/Irritant

Verified Clean

Chemical Waste Stream

Defaced & Recycled/Trash (Do NOT pour down drain)

Click to download full resolution via product page
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Caption: Decision logic for routing BLZ945 waste. Note that "Trace" definitions may vary by
local EHS regulations (often <3% by weight).

Detailed Protocols
A. Solid Waste (Powder, Contaminated PPE)[1]

o Collection: Collect all contaminated gloves, weigh boats, and paper towels in a dedicated
hazardous waste bag (often yellow or clearly labeled "Chemotherapy/Hazardous").

o Labeling: Label as "Hazardous Waste - Solid - Toxic." Explicitly list "BLZ945" and "CSF-1R
Inhibitor" on the tag.

o Disposal: Seal the bag and place it in the facility's High-Temperature Incineration bin.

o Why Incineration? Landfilling is unacceptable for bioactive inhibitors. High heat (>1000°C)
is required to break the heterocyclic rings (benzothiazole/pyridine) and render the
molecule biologically inert.

B. Liquid Waste (Stock Solutions, Cell Media)

e Prohibition:NEVER pour BLZ945 solutions down the sink.

e Segregation:
o If dissolved in DMSO/Ethanol: Collect in "Organic Solvent Waste."
o If in Cell Culture Media: Collect in "Aqueous Toxic Waste."

o Deactivation (Optional but Recommended): For large volumes of dilute media, treating with
10% bleach for 30 minutes can oxidize the compound, but this must be validated. The safest
route remains collection for professional chemical disposal.

C. Empty Containers (Vials)

e Triple Rinse Rule:

o Rinse 1: Add a small volume of Ethanol or DMSO (solubility match). Shake well. Pour
rinsate into Liquid Waste.
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o Rinse 2 & 3: Rinse with water. Pour rinsate into Liquid Waste.

o Defacing: Cross out the label. The vial can now be discarded as glass waste or recycled,
depending on local policy.

Spill Response & Decontamination

Scientific Integrity Note: Water is ineffective for cleaning BLZ945 spills due to hydrophobicity.
Using water first will only spread the precipitate.

Diagram 2: Spill Response Logic

2. Don PPE
(Double Nitrile, Goggles, N95)

Click to download full resolution via product page

Caption: Step-by-step spill response. Note the critical use of solvent (Ethanol/DMSOQO) before
soap and water.

Step-by-Step Cleanup

o Evacuate & Isolate: If a powder spill occurs outside a hood, evacuate the immediate area to
allow aerosols to settle (15 mins).

» Solubilize: Wet a paper towel with Ethanol (70% or 100%). Gently lay it over the spill. Do not
dry sweep (creates dust).

» Wipe: Wipe from the outside in to avoid spreading.
¢ Final Clean: Repeat with soap and water to remove any solvent residue.

« Verification: If using a UV lamp, check for fluorescence (some benzothiazoles fluoresce,
though BLZ945 specific fluorescence is weak; visual inspection for white powder residue is
standard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. safety.pitt.edu [safety.pitt.edu]
e 2. epa.gov [epa.gov]

¢ To cite this document: BenchChem. [BLZ945: Operational Safety & Disposal Protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13388362#blz-945-blz-945-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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